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Compound of Interest

Ethyl (1S,2R)-2-
Compound Name:
Aminocyclopentanecarboxylate

Cat. No.: B181406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological applications of Ethyl (1S,2R)-2-aminocyclopentanecarboxylate, CAS
number 197904-11-3. This chiral compound is a valuable building block in medicinal chemistry,
particularly in the development of novel therapeutics.

Core Chemical Properties

Ethyl (1S,2R)-2-aminocyclopentanecarboxylate is a cyclic beta-amino acid ester. Its
stereochemistry makes it a crucial intermediate for the synthesis of enantiomerically pure
pharmaceutical compounds.
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Property Value Source
CAS Number 197904-11-3 N/A
Molecular Formula C8H15N0O2 [1]
Molecular Weight 157.21 g/mol [1]

ethyl (1S,2R)-2-

IUPAC Name aminocyclopentane-1- N/A
carboxylate

Predicted Boiling Point 213.4+£33.0 °C [1]

Predicted Density 1.045+0.06 g/cm3 [1]

Keep in dark place, Sealed in
Storage Conditions dry, Store in freezer, under N/A
-20°C

Synthesis and Experimental Protocols

A scalable synthesis for all four stereoisomers of the precursor, 2-aminocyclopentanecarboxylic
acid (ACPC), has been developed, providing a clear pathway to obtaining the target
compound.[2][3][4] The synthesis of Ethyl (1S,2R)-2-aminocyclopentanecarboxylate can be
achieved through the esterification of the corresponding carboxylic acid.

Synthesis of (1S,2R)-2-Aminocyclopentanecarboxylic
Acid

The key steps for the synthesis of the precursor acid, as described in recent literature, involve a
multi-step process starting from ethyl 2-oxocyclopentane-1-carboxylate.[3]

Experimental Workflow for ACPC Synthesis
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Caption: Synthetic route to enantiomerically pure 2-aminocyclopentanecarboxylic acid.

Detailed Protocol for (1S,2R)-2-Aminocyclopentanecarboxylic Acid Synthesis:
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This protocol is adapted from the scalable synthesis of ACPC stereoisomers.[3]

e Reductive Amination: Ethyl 2-oxocyclopentane-1-carboxylate is reacted with an
enantiomerically pure chiral amine, such as (S)-(-)-a-phenylethylamine, in the presence of a
reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation) to form a mixture
of diastereomeric amino esters.

» Diastereoselective Crystallization: The desired diastereomer is isolated from the mixture
through fractional crystallization, often by forming a salt with a chiral acid (e.g., dibenzoyl-L-
tartaric acid) to enhance separation.

» Ester Hydrolysis: The separated diastereomeric ester is hydrolyzed to the corresponding
carboxylic acid using standard conditions, such as treatment with aqueous base followed by
acidification.

o Removal of Chiral Auxiliary: The chiral auxiliary (e.g., the a-phenylethyl group) is removed by
hydrogenolysis, typically using a palladium catalyst on carbon (Pd/C) under a hydrogen
atmosphere.

Esterification to Ethyl (1S,2R)-2-
aminocyclopentanecarboxylate

The final step involves the esterification of the prepared (1S,2R)-2-
aminocyclopentanecarboxylic acid. A standard method for this transformation is Fischer
esterification.

Experimental Workflow for Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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